4-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}anilino)-1,1,1-trifluoro-3-penten-2-one

• IUPAC Name: (E)-4-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyanilino]-1,1,1-trifluoropent-3-en-2-one
• InChI: InChI=1S/C17H11ClF6N2O2/c1-9(6-14(27)17(22,23)24)26-12-4-2-3-5-13(12)28-15-11(18)7-10(8-25-15)16(19,20)21/h2-8,26H,1H3/b9-6+
• InChI Key: AZCVUODXGDMBJP-RMKNXTFCSA-N
• Canonical SMILES: CC(=CC(=O)C(F)(F)F)NC1=CC=CC=C1OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: C/C(=C\C(=O)C(F)(F)F)/NC1=CC=CC=C1OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C17H11ClF6N2O2
• Molecular Weight: 424.7 g/mol

Description

The compound “4-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}anilino)-1,1,1-trifluoro-3-penten-2-one” is a complex organic molecule. It is likely to be used in the field of chemistry for various purposes, including research and development.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the trifluoromethyl group and the formation of the pyridine ring. The exact method would depend on the desired target compound. For example, the synthesis of 2,3-dichloro-5-(trifluoromethyl)-pyridine, a related compound, has been reported.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, a trifluoromethyl group, and an anilino group. The presence of these groups is likely to confer unique physical and chemical properties to the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For example, the compound might undergo reactions with other organic compounds to form new products.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the trifluoromethyl group and the pyridine ring is likely to affect its polarity, solubility, and reactivity.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

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Synthesis of Crop-Protection Products

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FDA-Approved Drugs

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Synthesis of Sorafenib

The IUPAC name of sorafenib is 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methylpyridine-2-carboxamide. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is used as an intermediate in the synthesis of other compounds, its mechanism of action would involve its reactivity with other chemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and the conditions under which it is handled. For example, it might pose risks if ingested or inhaled, or if it comes into contact with the skin.

Future Directions

The future directions for the use of this compound could include its application in the synthesis of new materials or pharmaceuticals. The development of new synthetic methods could also be a future direction.